Cas no 110-47-4 (3-(propan-2-yloxy)propanenitrile)

3-(propan-2-yloxy)propanenitrile Properties

Names and Identifiers

• 3-Isopropoxypropanenitrile
• 3-Isopropoxypropionitrile
• Propanenitrile,3-(1-methylethoxy)-
• β-ISOPROPOXYPROPIONITRILE
• 3-ISOPROPOXYPROPIONITRILE,BP 61-62.5DEG
• 3-isopropoxypropiononitrile
• 3-Isopropyloxy-propionitril
• 7MM
• Isopropoxypropionitrile
• Propionitrile,3-isopropoxy
• Propionitrile, 3-isopropoxy-
• BETA-ISOPROPOXYPROPIONITRILE
• 3-(propan-2-yloxy)propanenitrile
• 3-(1-methylethoxy)-propanenitril
• 3-[(1-Methylethyl)oxy]propanenitrile
• Isopropoxypropionitrile,99+%
• Propanenitrile, 3-(1-methylethoxy)-
• EINECS 203-771-3
• 3-(1-METHYLETHOXY)PROPANENITRILE
• 3-propan-2-yloxypropanenitrile
• W-109405
• A21080
• SCHEMBL641736
• AI3-17772
• FT-0631615
• 3-Isopropoxypropanenitrile #
• BMSYXLRQGIFLFO-UHFFFAOYSA-N
• NS00023542
• .beta.-Isopropoxypropionitrile
• CHEMBL4516778
• LS-13164
• NQ9G6S48X9
• BCP22590
• EN300-114705
• Z317037874
• 110-47-4
• Beta-iso-propoxypropionitrile
• CS-0223307
• BB 0254963
• UNII-NQ9G6S48X9
• DTXSID4059388
• AKOS000168326
• beta-Isopropoxypropionitrile
• G32214
• 3-Isopropoxypropiononitrile
• DB-006473
• 3-ISOPROPOXYPROPIONITRILE
• +Expand

• MDL： I165912
• InChIKey： BMSYXLRQGIFLFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO/c1-6(2)8-5-3-4-7/h6H,3,5H2,1-2H3
• SMILES： CC(C)OCCC#N

Computed Properties

• Exact Mass: 113.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 113.084064
• Heavy Atom Count: 8
• Complexity: 89.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 1.32508
• PSA: 33.02000
• Refractive Index: 1.4089 (589.3 nm 20℃)
• Boiling Point: 179℃
• Flash Point: 75.1°C
• Density: 0.886

3-(propan-2-yloxy)propanenitrile Security Information

• HazardClass：IRRITANT

3-(propan-2-yloxy)propanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%